Cas no 1448135-80-5 (1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine)

• Product Name: 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine
• CAS No: 1448135-80-5
• MF: C₁₇H₂₂FNO₃S
• MW: 339.424887180328
• CID: 5981976
• PubChem ID: 71808825
• Update Time: 2025-05-20

1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine
• cyclopentyl-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]methanone
• AKOS024563722
• 1448135-80-5
• cyclopentyl(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone
• F6441-2965

• Inchi： 1S/C17H22FNO3S/c18-14-5-7-15(8-6-14)23(21,22)16-9-11-19(12-10-16)17(20)13-3-1-2-4-13/h5-8,13,16H,1-4,9-12H2
• InChI Key： XVGIJFQIEVDOGF-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(N1CCC(S(C2=CC=C(F)C=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 339.13044290g/mol
• Monoisotopic Mass: 339.13044290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine

Introduction to 1-Cyclopentanecarbonyl-4-(4-Fluorobenzenesulfonyl)piperidine (CAS No. 1448135-80-5)

1-Cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1448135-80-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentanecarbonyl group and a 4-fluorobenzenesulfonyl moiety attached to a piperidine ring. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine typically involves multi-step organic reactions, including the formation of the piperidine ring, the introduction of the cyclopentanecarbonyl group, and the attachment of the 4-fluorobenzenesulfonyl moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

In terms of its biological activity, 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine has been investigated for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are crucial for many physiological processes and are often targeted in drug development. Studies have shown that this compound can exhibit agonist or antagonist properties depending on the specific GPCR subtype, making it a valuable tool for understanding receptor function and developing novel therapeutics.

Additionally, 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine has been explored for its anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and chronic pain conditions.

The pharmacokinetic properties of 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine have also been studied to evaluate its suitability as a drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring optimal therapeutic effects and minimizing adverse side effects. These properties make it an attractive candidate for further development in clinical trials.

In the context of drug discovery, 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine has been used as a lead compound for structure-activity relationship (SAR) studies. By modifying different parts of its structure, researchers have identified several analogs with enhanced potency and selectivity for specific biological targets. This approach has led to the development of more effective and safer drug candidates for various diseases.

The safety profile of 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs or physiological systems.

In conclusion, 1-cyclopentanecarbonyl-4-(4-fluorobenzenesulfonyl)piperidine (CAS No. 1448135-80-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will be uncovered, leading to the development of innovative treatments for various diseases.